1-(2,5-difluorophenyl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C18H15F2N3O3S/c1-23-18(24)9-8-16(21-23)14-4-2-3-5-17(14)22-27(25,26)11-12-10-13(19)6-7-15(12)20/h2-10,22H,11H2,1H3
• InChI Key: PVOUIYOZIPIIDV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NS(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C18H15F2N3O3S
• Molecular Weight: 391.4 g/mol

Description

1-(2,5-difluorophenyl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H15F2N3O3S and its molecular weight is 391.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthetic Pathways: Research has detailed the synthesis of various sulfonamide derivatives through complex chemical reactions, highlighting the versatility and potential modifications applicable to similar compounds for targeted scientific applications (Coppo & Fawzi, 1998). These synthetic routes could be crucial for creating analogs or derivatives with specific properties or biological activities.
• Structural Analysis: Studies on nimesulidetriazole derivatives, which share a sulfonamide group, have employed X-ray powder diffraction to reveal their crystal structures, providing insights into the molecular interactions and stability of such compounds (Dey et al., 2015). Understanding these interactions is essential for applications in material science and drug design.

Chemical Properties and Reactions

• Self-Association and Protonation Studies: Investigations into trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide have explored its self-association in solution and proton affinities, providing valuable information on the behavior of similar sulfonamide compounds in various solvents (Sterkhova, Moskalik, & Shainyan, 2014). This knowledge is critical for designing compounds with desired solubility and reactivity profiles.
• Nucleophilic Substitution Reactions: Research into N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides has unveiled their role as chemoselective N-acylation reagents, a property that can be leveraged in synthetic chemistry for constructing complex molecules (Kondo et al., 2000).